N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C18H18ClNO2/c19-15-7-4-8-16(13-15)20-17(21)18(9-11-22-12-10-18)14-5-2-1-3-6-14/h1-8,13H,9-12H2,(H,20,21)
• InChI Key: PGRCIXORXJPRIW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClNO2
• Molecular Weight: 315.8 g/mol

Description

N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide, also known as CTET, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CTET belongs to the class of pyranocarboxamide compounds and has been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is not fully understood, but it is believed to act through multiple pathways. N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has been shown to inhibit the activity of various enzymes involved in inflammation and cancer progression. It also exhibits antioxidant activity and has been shown to protect against oxidative stress.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell types. N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. It also exhibits potent biological activities at low concentrations, making it a promising compound for further research. However, one limitation of N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide. One potential direction is to study its potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in combination with other compounds for enhanced therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide and its potential applications in various disease states.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide involves the reaction of 3-chlorobenzaldehyde and benzylamine in the presence of a catalytic amount of p-toluenesulfonic acid. The resulting intermediate is then reacted with cyclohexanone to produce N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities. N-(3-chlorophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has also been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.